Cas no 1020046-28-9 (2-(4-(4H-1,2,4-Triazol-4-yl)phenoxy)acetic Acid)

• Product Name: 2-(4-(4H-1,2,4-Triazol-4-yl)phenoxy)acetic Acid
• CAS No: 1020046-28-9
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• MDL: MFCD11867988
• CID: 4676409
• Update Time: 2025-08-03

2-(4-(4H-1,2,4-Triazol-4-yl)phenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• [4-(4H-1,2,4-triazol-4-yl)phenoxy]acetic acid
• 2-(4-(4H-1,2,4-triazol-4-yl)phenoxy)acetic acid
• 2-(4-(1,2,4-triazol-4-yl)phenoxy)acetic acid
• 2-[4-(4H-1,2,4-triazol-4-yl)phenoxy]acetic acid
• BRQJYQFRCVYIKD-UHFFFAOYSA-N
• STK520779
• SBB019086
• BBL008381
• ST4146392
• T7266
• BB 0246531
• (4-[1,2,4]Triazol-4-yl-phenoxy)-acetic acid
• Acetic acid, 2-[4-(4H-1,2,4-triazol-4-yl)phenoxy]-
• 2-(4-(4H-1,2,4-Triazol-4-yl)phenoxy)acetic Acid

• MDL： MFCD11867988
• Inchi： 1S/C10H9N3O3/c14-10(15)5-16-9-3-1-8(2-4-9)13-6-11-12-7-13/h1-4,6-7H,5H2,(H,14,15)
• InChI Key： BRQJYQFRCVYIKD-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)N1C=NN=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Topological Polar Surface Area: 77.2

Additional information on 2-(4-(4H-1,2,4-Triazol-4-yl)phenoxy)acetic Acid

Introduction to CAS No. 1020046-28-9: 2-(4-(4H-1,2,4-Triazol-4-yl)phenoxy)acetic Acid

The compound with CAS No. 1020046-28-9, commonly referred to as 2-(4-(4H-1,2,4-Triazol-4-yl)phenoxy)acetic Acid, is a fascinating molecule with significant applications in various fields of chemistry and biology. This compound has garnered attention due to its unique structure and versatile properties, making it a subject of extensive research in recent years.

The name 2-(4-(4H-1,2,4-Triazol-4-yl)phenoxy)acetic Acid itself reveals the structural components of the molecule: a phenoxy group attached to an acetic acid backbone, with a triazole ring substituent at the para position of the phenyl ring. The triazole moiety is particularly interesting as it is known for its stability and ability to form hydrogen bonds, which contributes to the compound's unique chemical behavior.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Researchers have explored its role as a plant growth regulator, demonstrating its ability to enhance crop yield under specific conditions. The compound's interaction with plant hormones has been a focal point of investigation, with findings suggesting that it may modulate auxin signaling pathways in plants.

In addition to its agricultural applications, 2-(4-(4H-1,2,4-Triazol-4-yl)phenoxy)acetic Acid has shown promise in the pharmaceutical industry. Its ability to act as a bioisostere for certain drug molecules has led to its use in drug design and optimization processes. This property is attributed to the flexibility and electronic characteristics of the triazole ring, which can mimic other functional groups while maintaining structural integrity.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have improved the efficiency of these reactions, leading to higher yields and better purity levels. These improvements are crucial for scaling up production to meet increasing demand across various industries.

From an environmental perspective, the compound's biodegradability and toxicity profiles have been thoroughly investigated. Studies indicate that it has low toxicity towards non-target organisms and can degrade under specific environmental conditions, making it a safer alternative to some traditional chemicals used in agriculture and industry.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure and interaction patterns with biological systems. These insights are invaluable for designing new derivatives with improved functionality.

In conclusion, CAS No. 1020046-28-9 or 2-(4-(4H-1,2,4-Triazol-4-yl)phenoxy)acetic Acid stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and favorable chemical properties make it an attractive candidate for further research and development in fields such as agriculture, pharmaceuticals, and materials science.